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Compound of Interest

Compound Name: Olorinab

Cat. No.: B609736

For researchers and drug development professionals, the lifecycle of an investigational
compound like Olorinab extends beyond the laboratory bench and clinical trials. Proper
disposal is a critical final step, ensuring the safety of personnel, protecting the environment,
and maintaining regulatory compliance. While a specific Safety Data Sheet (SDS) with detailed
disposal procedures for Olorinab is not publicly available, established guidelines for the
disposal of pharmaceutical and investigational drug waste provide a clear framework for its
responsible management.

Understanding the Regulatory Landscape

The disposal of investigational drugs is governed by stringent regulations to mitigate potential
environmental and health risks. In the United States, the primary federal regulation is the
Resource Conservation and Recovery Act (RCRA), which provides a framework for the proper
management of hazardous and non-hazardous solid waste.[1][2][3] Research institutions and
pharmaceutical companies are responsible for ensuring that all pharmaceutical waste,
including investigational compounds like Olorinab, is handled and disposed of in compliance
with these and other applicable state and local regulations.[1][2]

General Disposal Methods for Pharmaceutical
Waste

Several methods are employed for the disposal of pharmaceutical waste, each with specific
applications depending on the nature of the compound and its potential hazards. The choice of
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disposal method is a critical decision that should be made in consultation with an institution's
Environmental Health and Safety (EHS) department.[3][4]

Disposal Method

Description

Best For

Incineration

High-temperature burning that
completely destroys the active

pharmaceutical ingredients.

Hazardous pharmaceutical
waste, controlled substances,
and chemotherapy drugs.[5]

Chemical Deactivation

Altering the chemical structure
of the drug to render it inactive

and non-hazardous.

Specific types of chemical
waste where a validated

deactivation protocol exists.

Reverse Distribution

Returning unused, expired
pharmaceuticals to the
manufacturer or a licensed
processor for credit or proper

disposal.

Unused and expired
medications from healthcare
facilities.[4][5]

Landfill

Disposal in a permitted landfill.
Caution is advised, and this is
generally not recommended
for pharmaceutical waste due
to the risk of environmental

contamination.[2][5]

Non-hazardous solid waste.

Step-by-Step Disposal Protocol for Olorinab

In the absence of a specific SDS for Olorinab, the following procedural steps, based on

general best practices for investigational compounds, should be followed. This process

emphasizes a conservative approach to ensure safety and compliance.

Step 1: Consultation with Environmental Health and Safety (EHS)

The first and most critical step is to contact your institution's EHS department.[3][4] They will

provide specific guidance based on institutional policies and local regulations. The EHS office

will assist in determining whether Olorinab is classified as a hazardous waste.[4]

Step 2: Waste Characterization
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In collaboration with EHS, characterize the Olorinab waste. This includes:

e Pure Compound: Unused or expired pure Olorinab.

o Contaminated Materials: Items such as gloves, bench paper, vials, and syringes that have
come into contact with Olorinab.[1]

e Solutions: Any solutions containing Olorinab.
Step 3: Segregation and Labeling

Properly segregate Olorinab waste from other laboratory waste streams. Use designated,
clearly labeled, and sealed containers for accumulation.[6] The label should include:

The words "Hazardous Waste" (or as directed by EHS).

The name of the chemical (Olorinab).

The accumulation start date.

The specific hazards (e.g., "Caution: Investigational Drug").
Step 4: Handling and Personal Protective Equipment (PPE)

When handling Olorinab waste, researchers should wear appropriate PPE as outlined in the
laboratory's standard operating procedures for handling potent compounds. This typically
includes:

o Safety glasses or goggles.

e Alab coat.

o Gloves (chemically resistant, if necessary).

Step 5: Disposal of Empty Containers

Empty containers that once held Olorinab should be managed as follows:

e Thoroughly triple-rinse the container with a suitable solvent.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/LORBRENA(lorlatinib)_tablets_7-Sep-2018.pdf
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://www.benchchem.com/product/b609736?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Collect the rinsate as hazardous waste.[7]
o Deface or remove the original label from the empty container.[7]

» Dispose of the rinsed container according to institutional guidelines for glass or plastic waste.

[7]
Step 6: Final Disposal

The final disposal method will be determined by the waste characterization and EHS guidance.
For an investigational compound like Olorinab, where the full hazard profile may not be known,
incineration is often the preferred and safest method of destruction.[5][8] Your EHS department
will coordinate the pickup and disposal by a licensed hazardous waste contractor.

Logical Workflow for Olorinab Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Olorinab in a research environment.
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Caption: Olorinab Disposal Decision Workflow
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By adhering to these established principles and consulting with institutional safety experts,
researchers can ensure the safe and compliant disposal of Olorinab, thereby upholding their
commitment to laboratory safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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